Cas no 52421-63-3 (Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-)
52421-63-3 structure
Product Name:Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
CAS No:52421-63-3
MF:C17H13NOS
MW:279.356222867966
CID:1577354
PubChem ID:12246044
Update Time:2025-04-21
Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
- [2-(4-methylphenyl)-1,3-thiazol-5-yl]-phenylmethanone
- DTXSID90482194
- 52421-63-3
-
- Inchi: 1S/C17H13NOS/c1-12-7-9-14(10-8-12)17-18-11-15(20-17)16(19)13-5-3-2-4-6-13/h2-11H,1H3
- InChI Key: XSWYUBDVDSMGJM-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C1C=CC(C)=CC=1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 279.07189
- Monoisotopic Mass: 279.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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